Cas no 134947-27-6 (1H-Pyrazole, 1-(3-nitrophenyl)-3,5-bis(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 1-(3-nitrophenyl)-3,5-bis(trifluoromethyl)-
• CAS No: 134947-27-6
• MF: C₁₁H₅F₆N₃O₂
• MW: 325.166723012924
• CID: 1243468
• Update Time: 2024-08-04

1H-Pyrazole, 1-(3-nitrophenyl)-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(3-nitrophenyl)-3,5-bis(trifluoromethyl)-

• Inchi： 1S/C11H5F6N3O2/c12-10(13,14)8-5-9(11(15,16)17)19(18-8)6-2-1-3-7(4-6)20(21)22/h1-5H
• InChI Key： HXIDYOFAFCPGHS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)C(C(F)(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 325.02865

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 311.0±42.0 °C(Predicted)
• PSA: 60.96
• pka: -7.20±0.12(Predicted)